Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
-
- MDL: MFCD09972084
- Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N=C=S)C(C)C
Computed Properties
- Exact Mass: 187.06679
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 249.0±23.0 °C(Predicted)
- PSA: 38.66
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester) Related Products
- 58560-28-4(DiethylL-2-isothiocyanatoglutarate)
- 61315-63-7(4-hydroxy-3-isothiocyanatobutyric acid lactone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk